Cas no 1356110-53-6 (5-(3-Fluorophenyl)nicotinamide)

5-(3-Fluorophenyl)nicotinamide is a fluorinated nicotinamide derivative with potential applications in medicinal chemistry and pharmaceutical research. The incorporation of a 3-fluorophenyl moiety enhances its metabolic stability and binding affinity, making it a valuable intermediate for drug discovery. This compound exhibits favorable physicochemical properties, including improved lipophilicity and bioavailability, which are critical for optimizing pharmacokinetic profiles. Its structural features allow for further functionalization, enabling the development of targeted bioactive molecules. The presence of the fluorine atom also contributes to increased electronegativity and steric effects, influencing interactions with biological targets. Suitable for use in high-throughput screening and lead optimization, 5-(3-Fluorophenyl)nicotinamide serves as a versatile scaffold in the synthesis of novel therapeutic agents.

5-(3-Fluorophenyl)nicotinamide structure

1356110-53-6 structure

Product Name:5-(3-Fluorophenyl)nicotinamide

CAS No:1356110-53-6

MF:C₁₂H₉FN₂O

MW:216.211066007614

CID:1033641

PubChem ID:71303502

Update Time:2025-05-21

5-(3-Fluorophenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

- 5-(3-Fluorophenyl)nicotinamide
- 5-(3-Fluorophenyl)nicotimide
- 5-(3-fluorophenyl)pyridine-3-carboxamide
- A1-70025
- 1356110-53-6
- DTXSID80744975
- Inchi： 1S/C12H9FN2O/c13-11-3-1-2-8(5-11)9-4-10(12(14)16)7-15-6-9/h1-7H,(H2,14,16)
- InChI Key： OQYOPWZLZTUCKB-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1C=NC=C(C(N)=O)C=1

Computed Properties

Exact Mass: 216.06989108g/mol
Monoisotopic Mass: 216.06989108g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 56Å²

5-(3-Fluorophenyl)nicotinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM177863-1g	5-(3-fluorophenyl)nicotinamide	1356110-53-6	95%	1g	$580	2021-08-05
Alichem	A019107914-1g	5-(3-Fluorophenyl)nicotinamide	1356110-53-6	95%	1g	540.00 USD	2021-06-17
Chemenu	CM177863-1g	5-(3-fluorophenyl)nicotinamide	1356110-53-6	95%	1g	$580	2022-06-13
Cooke Chemical	BD0797948-1g	5-(3-Fluorophenyl)nicotinamide	1356110-53-6	95+%	1g	RMB 2800.00	2025-02-21

5-(3-Fluorophenyl)nicotinamide Related Literature

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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-Fluorophenyl)nicotinamide

5-(3-Fluorophenyl)nicotinamide: A Comprehensive Overview

5-(3-Fluorophenyl)nicotinamide, also known by its CAS number CAS No. 1356110-53-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of nicotinamides, which are derivatives of nicotinic acid, and it features a fluorinated phenyl group at the 3-position. The compound has been extensively studied for its potential applications in drug development, particularly in the context of histone deacetylase (HDAC) inhibitors.

The structure of 5-(3-Fluorophenyl)nicotinamide consists of a pyridine ring substituted with a fluorophenyl group at the 5-position and an amide group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable tool in medicinal chemistry. Recent studies have highlighted its ability to modulate histone acetylation, a process critical for gene regulation and chromatin remodeling.

One of the most promising areas of research involving 5-(3-Fluorophenyl)nicotinamide is its role as an HDAC inhibitor. HDACs are enzymes that remove acetyl groups from histones, leading to chromatin condensation and gene silencing. By inhibiting these enzymes, compounds like 5-(3-Fluorophenyl)nicotinamide can potentially reactivate silenced genes, offering therapeutic benefits in conditions such as cancer, inflammation, and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to model the interaction of 5-(3-Fluorophenyl)nicotinamide with HDACs at an atomic level. These studies have provided insights into the key residues responsible for binding and catalytic activity, paving the way for the design of more potent and selective inhibitors. For instance, molecular docking studies have revealed that the fluorine atom in the phenyl group plays a critical role in stabilizing the interaction with the enzyme's active site.

In addition to its enzymatic activity, 5-(3-Fluorophenyl)nicotinamide has been investigated for its bioavailability and pharmacokinetic properties. Preclinical studies have demonstrated that the compound exhibits moderate solubility and permeability, making it a suitable candidate for further drug development. However, challenges such as metabolic stability and potential off-target effects remain areas requiring further investigation.

The synthesis of 5-(3-Fluorophenyl)nicotinamide typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent amidation. Researchers have explored various synthetic routes to optimize yield and purity, with some methods incorporating green chemistry principles to minimize environmental impact.

In conclusion, 5-(3-Fluorophenyl)nicotinamide, CAS No. 1356110-53-6, represents a compelling compound with diverse applications in medicinal chemistry. Its role as an HDAC inhibitor positions it as a potential therapeutic agent in treating various diseases. Ongoing research continues to unravel its mechanisms of action and optimize its pharmacological properties, underscoring its importance in modern drug discovery.